Cas no 1361661-99-5 (Methyl 6-fluoro-2-(perchlorophenyl)nicotinate)

• Product Name: Methyl 6-fluoro-2-(perchlorophenyl)nicotinate
• CAS No: 1361661-99-5
• MF: C₁₃H₅Cl₅FNO₂
• MW: 403.447702169418
• CID: 4923639
• Update Time: 2025-05-24

Methyl 6-fluoro-2-(perchlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-2-(perchlorophenyl)nicotinate

• Inchi： 1S/C13H5Cl5FNO2/c1-22-13(21)4-2-3-5(19)20-12(4)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3
• InChI Key： INCDQMNKSPTPCY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C(=O)OC)=CC=C(N=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 5.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-2-(perchlorophenyl)nicotinate

Methyl 6-fluoro-2-(perchlorophenyl)nicotinate: A Comprehensive Overview

Methyl 6-fluoro-2-(perchlorophenyl)nicotinate, also known by its CAS number 1361661-99-5, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and agricultural science. This compound is a derivative of nicotinic acid, which is a key component in the synthesis of various bioactive molecules. The presence of the fluorine atom at the 6-position and the perchlorophenyl group at the 2-position imparts unique chemical properties that make it a valuable intermediate in drug discovery and development.

The synthesis of Methyl 6-fluoro-2-(perchlorophenyl)nicotinate involves a series of intricate organic reactions, including nucleophilic substitution, electrophilic substitution, and esterification. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times while maintaining product quality.

In terms of its chemical structure, Methyl 6-fluoro-2-(perchlorophenyl)nicotinate exhibits a rigid planar geometry due to the aromaticity of the perchlorophenyl group. This structural feature enhances its stability and bioavailability, making it an ideal candidate for use in pesticide formulations and herbicide development. The fluorine atom at the 6-position further contributes to its lipophilicity, which is crucial for its ability to penetrate cellular membranes and exert its biological effects.

Recent studies have highlighted the potential of Methyl 6-fluoro-2-(perchlorophenyl)nicotinate as a lead compound in the development of novel anti-cancer agents. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs). Additionally, its selectivity towards cancer cells over normal cells has been attributed to its unique pharmacokinetic profile.

The environmental impact of Methyl 6-fluoro-2-(perchlorophenyl)nicotinate has also been a topic of interest among researchers. Studies have shown that it undergoes rapid degradation under UV light, reducing its persistence in soil and water systems. This makes it a more eco-friendly alternative to traditional pesticides that often persist in the environment for extended periods.

In conclusion, Methyl 6-fluoro-2-(perchlorophenyl)nicotinate (CAS No. 1361661-99-5) is a versatile compound with promising applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its biological and environmental behavior, this compound is poised to make significant contributions to both medicine and agriculture.